BENGHE Foundational & Exploratory
Check Availability & Pricing

D-Sorbitol-13C-2: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: D-Sorbitol-13C-2
Cat. No.: B12411997
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of D-Sorbitol-13C-2, a stable isotope-
labeled form of D-Sorbitol. This document furnishes key chemical data, details on its metabolic
pathway, and an exemplary experimental protocol for its application in metabolic research. The
information is tailored for professionals in research, scientific, and drug development fields,
offering a valuable resource for studies involving carbohydrate metabolism and related
therapeutic areas.

Core Chemical and Physical Data

Stable isotope-labeled compounds are pivotal for a range of applications in metabolic research,
from acting as tracers in metabolic flux analysis (MFA) to serving as internal standards for
guantitative analysis by nuclear magnetic resonance (NMR) or mass spectrometry (MS). D-
Sorbitol-13C-2, with a single carbon-13 isotope at the second carbon position, offers a precise

tool for these studies.

While a specific CAS number for D-Sorbitol-13C-2 is not readily available in public databases,
the CAS numbers for closely related isotopologues are provided below for reference.
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Property Value Source
Molecular Weight 183.16 g/mol N/A
CAS Number (D-Sorbitol-13C)  287100-73-6 [1]
CAS Number (D-Sorbitol-U-
121067-66-1 [2][3]
13C6)
Unlabeled D-Sorbitol CAS 50-70-4 [21[3114]
Molecular Formula C513CH1406 N/A
Biomolecular NMR,
Applications Metabolism, Internal Standard [2][3]

for Mass Spectrometry

Metabolic Significance: The Polyol Pathway

D-Sorbitol is a key intermediate in the polyol pathway, a two-step metabolic route that converts
glucose to fructose. This pathway is of significant interest in various physiological and
pathological states, particularly in the context of diabetic complications. The use of 13C-labeled
sorbitol allows for the detailed investigation of the kinetics and flux through this pathway.

The central reactions of the polyol pathway are:

e Glucose to Sorbitol: Glucose is reduced to sorbitol by the enzyme aldose reductase, utilizing
NADPH as a cofactor.

o Sorbitol to Fructose: Sorbitol is then oxidized to fructose by sorbitol dehydrogenase, with the
concomitant reduction of NAD+ to NADH.

The following diagrams illustrate the core polyol pathway and a simplified experimental
workflow for its study using 13C-labeled substrates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12411997/docs#d-sorbitol-13c-2-a-technical-guide-
for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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